2-(1H-indol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxoacetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2-oxoacetamide
• InChI: InChI=1S/C24H17N3O2S/c1-14-6-11-20-21(12-14)30-24(27-20)15-7-9-16(10-8-15)26-23(29)22(28)18-13-25-19-5-3-2-4-17(18)19/h2-13,25H,1H3,(H,26,29)
• InChI Key: BGALFPZAXIPJHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C24H17N3O2S
• Molecular Weight: 411.5 g/mol

Description

2-(1H-indol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxoacetamide, also known as compound 1, is a small molecule that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties that make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound and its derivatives have been utilized as building blocks in the synthesis of various heterocyclic compounds. For example, Janardhan et al. (2014) utilized N-aryl-2-chloroacetamides as doubly electrophilic building blocks to form thiazolo[3,2-a]pyrimidinones, which could include structures similar to the compound of interest, highlighting its potential in the synthesis of complex heterocycles Janardhan et al., 2014.

Antimicrobial and Anti-inflammatory Activities

Derivatives of the compound have shown antimicrobial and anti-inflammatory activities. For instance, Baviskar et al. (2013) synthesized a series of thiazolidin-4-one derivatives, which included N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl} acetamide, and tested their antimicrobial activities, suggesting potential applications in developing antimicrobial agents Baviskar et al., 2013.

Antitumor Activities

Compounds structurally related to the query compound have been evaluated for their antitumor activities. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems, including the pharmacophoric 2-(4-aminophenyl)benzothiazole structure, and screened them for potential antitumor activity Yurttaş et al., 2015.

Anticonvulsant Evaluation

Indoline derivatives functionalized with aryloxadiazole amine and benzothiazole acetamide, which may resemble the query compound's structure, have been synthesized and evaluated for anticonvulsant activities. Nath et al. (2021) designed and synthesized such compounds and assessed their effectiveness against seizures in mice, highlighting the compound's potential in anticonvulsant drug development Nath et al., 2021.